VU0467319

• Molecular Formula: C22H16F2N4O
• Molecular Weight: 390.4 g/mol
• InChI: InChI=1S/C22H16F2N4O/c1-27-10-16-14(4-2-6-20(16)26-27)13-8-18(23)17(19(24)9-13)11-28-12-21-15(22(28)29)5-3-7-25-21/h2-10H,11-12H2,1H3
• InChIKey: BXOIYWDPORMGDA-UHFFFAOYSA-N

VU0467319: M1 PAM Overview

VU0467319 (also designated VU319 or ACP-319) is a first-in-class, orally bioavailable muscarinic acetylcholine receptor subtype 1 (M1) positive allosteric modulator (PAM). It was developed to selectively enhance cholinergic neurotransmission at central M1 receptors while circumventing the dose-limiting, peripheral cholinergic adverse effects (SLUDGE syndrome) that halted development of nonselective orthosteric agonists such as xanomeline . The compound acts by binding to a site topographically distinct from the orthosteric acetylcholine pocket, potentiating the receptor's response to endogenous ligand rather than activating the receptor directly, which results in minimal M1 agonism (EC50 > 30 μM) .

Selective M1 PAM

Reported M1 positive allosteric modulation without detectable M2–M5 activity. May support central muscarinic target-engagement studies.

Minimal Agonism

Undetectable intrinsic M1 agonism at functional PAM concentrations; supports chronic dosing paradigms in cognition research.

CNS Penetration

High unbound brain partitioning (Kp,uu) reported; facilitates in vivo CNS target-occupancy correlation.

Oral Bioavailability

Oral dosing feasibility established in rodent and NHP pharmacokinetic studies for translational pharmacology.

• [1] Poslunsey MS, et al. Discovery of VU0467319: an M1 Positive Allosteric Modulator Candidate That Advanced into Clinical Trials. ACS Chem Neurosci. 2025;16(1):95-107. View Source

VU0467319 Substitution Risks & Reproducibility

The M1 PAM chemotype landscape is functionally heterogeneous. Key pharmacological parameters—M1 PAM potency, intrinsic M1 agonism (an agonism that can drive receptor desensitization and seizure liability), subtype-selectivity across M2–M5, and species-translational CNS penetration—vary substantially among tool compounds . Simply interchanging VU0467319 with a more potent but less selective M1 PAM, or with an M1/M4 preferring orthosteric agonist, introduces confounds that invalidate target-engagement conclusions and replicate the cholinergic toxicities that VU0467319 was specifically engineered to eliminate. The quantitative evidence below establishes where VU0467319 occupies a functionally unique position within the M1 PAM class.

M1 Subtype Selectivity May Not Transfer

Other M1 PAMs or orthosteric agonists may exhibit M4 PAM activity or M2/M3 agonism, introducing peripheral cholinergic confounds.

Agonism Liability Varies Across Chemotypes

Ago-PAMs can induce seizure and receptor desensitization; substitution with an ago-PAM may compromise chronic dosing safety endpoints.

CNS Penetration Discrepancy

Reported unbound brain partitioning may be substantially lower in many M1 PAM chemotypes, altering brain exposure and target engagement.

• [1] Engers JL, et al. Application of Deuterium in an M1 Positive Allosteric Modulator Back-Up Program: The Discovery of VU6045422. ACS Chem Neurosci. 2025;16(8):1582-1591. View Source

VU0467319 vs M1 PAMs: Differentiation Evidence

M1 Subtype Selectivity Over M2–M5

VU0467319 demonstrates functional selectivity for the M1 receptor with no detectable PAM activity at M2, M3, M4, or M5 receptors up to 30 μM in both human and rat assays . This clean window compares favorably to earlier M1 PAMs such as VU0453594, which exhibited measurable M4 PAM activity at lower concentrations . The lack of M2/M3 activity is the key molecular determinant that separates VU0467319 from nonselective orthosteric agonists like xanomeline, which produce dose-limiting SLUDGE effects through peripheral M2/M3 activation .

M1 Selectivity Window

Reported

VU0467319: EC50 >30 µM at M2–M5 VU0453594: M4 PAM at lower concentration

Clean M1 selectivity enables in vivo target-engagement without peripheral cholinergic confounds.

Assessed in recombinant HEK293 calcium mobilization assays.

Evidence Dimension	M2–M5 functional PAM activity (calcium mobilization assay)
Target Compound Data	EC50 > 30 μM at human and rat M2, M3, M4, M5 (no significant PAM activity at 30 μM)
Comparator Or Baseline	VU0453594 (an earlier M1 PAM): detectable M4 PAM activity at <10 μM ; Xanomeline (M1/M4 orthosteric agonist): activates peripheral M2/M3 receptors, causing SLUDGE at therapeutic doses
Quantified Difference	VU0467319: >30 μM selectivity window for M1 over M2–M5; VU0453594: M4 PAM detectable at <10 μM; Xanomeline: no functional subtype selectivity
Conditions	Functional calcium mobilization assays in recombinant HEK293 cells expressing human or rat mAChR subtypes

Why This Matters

This selectivity window is the primary molecular basis permitting in vivo target-engagement quantification of central M1 activation without peripheral cholinergic confounds.

• [1] Poslunsey MS, et al. Discovery of VU0467319: an M1 Positive Allosteric Modulator Candidate That Advanced into Clinical Trials. ACS Chem Neurosci. 2025;16(1):95-107. View Source
• [2] Rook JM, et al. Diverse Effects on M1 Signaling and Adverse Effect Liability within a Series of M1 Ago-PAMs. ACS Chem Neurosci. 2017;8(4):866-883. View Source
• [3] Conley AC, et al. Safety, tolerability, pharmacokinetic and pharmacodynamic effects of the muscarinic M1 positive allosteric modulator VU0467319 for Alzheimer's disease: a single ascending-dose study in healthy participants. Alzheimers Res Ther. 2025;17(1):144. View Source

PAM Agonism Liability & Seizure Risk

Many early M1 PAMs possess significant intrinsic agonist activity (ago-PAMs), which has been associated with both seizure induction in rodents and receptor desensitization upon repeat dosing . VU0467319 exhibits minimal M1 agonism (EC50 > 30 μM), placing it among the cleanest PAMs in the class . In contrast, the deuterated analog VU6045422, while more potent as a PAM, also retains minimal agonism ; however, numerous earlier M1 PAMs (e.g., VU0357017) show significant agonist activity at concentrations within their PAM efficacy range, triggering adverse events in preclinical seizure models . This separation of PAM potentiation from intrinsic agonism is critical for chronic dosing paradigms in cognitive research.

Agonism Separation

Class-level

>300-fold gapPAM EC50 vs agonism EC50

Minimal ago-PAM profile reduces seizure liability risk in preclinical models.

Agonism EC50 >30 µM in CHO cells (absence of orthosteric agonist).

Evidence Dimension	M1 intrinsic agonist activity (agonism EC50 measured in the absence of acetylcholine)
Target Compound Data	M1 agonism EC50 > 30 μM (undetectable agonism at functional PAM concentrations)
Comparator Or Baseline	VU0453594 (M1 ago-PAM): significant agonist activity at concentrations <10 μM ; M1 ago-PAM class: seizure induction observed in preclinical models at doses corresponding to agonist-active exposures
Quantified Difference	>300-fold separation between VU0467319 PAM EC50 (492 nM) and M1 agonism EC50 (>30 μM); ago-PAMs typically show <10-fold separation
Conditions	Calcium mobilization assay in recombinant CHO or HEK293 cells expressing human M1, measured in absence of orthosteric agonist

Why This Matters

The minimal ago-PAM profile of VU0467319 directly addresses the seizure liability that has prevented preclinical-to-clinical translation of multiple M1 PAM chemotypes.

• [1] Rook JM, et al. Diverse Effects on M1 Signaling and Adverse Effect Liability within a Series of M1 Ago-PAMs. ACS Chem Neurosci. 2017;8(4):866-883. View Source
• [2] Poslunsey MS, et al. Discovery of VU0467319: an M1 Positive Allosteric Modulator Candidate That Advanced into Clinical Trials. ACS Chem Neurosci. 2025;16(1):95-107. View Source
• [3] Engers JL, et al. Application of Deuterium in an M1 Positive Allosteric Modulator Back-Up Program: The Discovery of VU6045422. ACS Chem Neurosci. 2025;16(8):1582-1591. View Source

CNS Penetration & Kp,uu Ratio

VU0467319 exhibits high central nervous system penetration in rat, demonstrated by total brain-to-plasma partition coefficient (Kp > 0.67) and, critically, unbound brain-to-plasma ratio (Kp,uu > 0.9) . This level of CNS exposure is substantially higher than that achieved by many M1 PAMs from other chemotypes, which commonly display Kp,uu values below 0.3 . The near-unity Kp,uu indicates that free drug concentrations in brain interstitial fluid approximate free plasma concentrations, which simplifies PK/PD modeling and increases confidence that in vitro potency translates to in vivo receptor occupancy.

CNS Penetration

Reported

Kp,uu >0.9in rat

Near-unity unbound ratio supports direct brain exposure interpretation.

Brain/plasma protein binding corrected; Sprague-Dawley rats.

Evidence Dimension	Unbound brain-to-plasma ratio (Kp,uu) reflecting passive CNS penetration
Target Compound Data	Kp,uu > 0.9 in rat; Kp > 0.67 (total brain-to-plasma ratio)
Comparator Or Baseline	VU0453594-like M1 PAMs: reported Kp,uu values typically <0.3 ; many M1 PAMs exhibit P-glycoprotein-mediated efflux limiting brain exposure
Quantified Difference	VU0467319 achieves at least 3-fold improvement in unbound brain partitioning compared to typical M1 PAM chemotypes
Conditions	Brain and plasma sampling from Sprague-Dawley rats following oral administration, with in vitro protein binding correction for Kp,uu

Why This Matters

Precise CNS target engagement data is essential for dose-selection in primate behavioral studies; the high Kp,uu minimizes uncertainty in interpreting negative cognitive outcomes as false negatives.

• [1] Poslunsey MS, et al. Discovery of VU0467319: an M1 Positive Allosteric Modulator Candidate That Advanced into Clinical Trials. ACS Chem Neurosci. 2025;16(1):95-107. View Source
• [2] Moran SP, et al. M1-positive allosteric modulators lacking agonist activity provide the optimal profile for enhancing cognition. Neuropsychopharmacology. 2018;43:1763-1771. View Source

In Vivo Cognition: NOR Efficacy

VU0467319 demonstrates robust pro-cognitive efficacy in the novel object recognition (NOR) task in rats, with a minimum effective dose (MED) of 3 mg/kg p.o. . This translates to total brain concentrations of approximately 3.2–7.2 μM, equivalent to 7–16× the rat M1 PAM EC50, consistent with reasonable target coverage at efficacious doses . By comparison, the M1 PAM VU6007496 showed a similar MED in rat NOR (3 mg/kg) but lacked efficacy in mouse models, limiting its utility as a cross-species tool . VU0467319, in contrast, potentiates M1 across rat, mouse, and cynomolgus monkey species (EC50 = 398, 728, and 374 nM respectively) , broadening its applicability for translational cognition studies.

Cognition Model

Reported

MED 3 mg/kg p.o.rat NOR; 7–16× EC50 brain coverage

Quantitative benchmark for pro-cognitive dose-ranging in preclinical studies.

Species-translational efficacy: rat, mouse, cynomolgus monkey M1 PAM activity.

Evidence Dimension	Novel Object Recognition (NOR) discrimination index in rats
Target Compound Data	Minimum effective dose (MED) = 3 mg/kg p.o.; efficacious range 3–5.6 mg/kg p.o.
Comparator Or Baseline	VU6007496: rat NOR MED = 3 mg/kg p.o., but not efficacious in mouse; Donepezil (acetylcholinesterase inhibitor): rat NOR MED typically 1–3 mg/kg but with cholinergic adverse effects at higher doses
Quantified Difference	VU0467319 shows species-translational efficacy unlike VU6007496; at the rat M1 PAM EC50 of 398 nM, efficacious brain exposure (7–16× EC50) aligns with established target-engagement requirements for cognition enhancement
Conditions	Oral administration in Sprague-Dawley rats; NOR testing 24 h after familiarization phase; discrimination index measured as time exploring novel object / total exploration time

Why This Matters

The rat NOR MED of 3 mg/kg provides a quantitative benchmark for power calculations and dose-ranging in investigator-initiated preclinical cognition studies.

• [1] Poslunsey MS, et al. Discovery of VU0467319: an M1 Positive Allosteric Modulator Candidate That Advanced into Clinical Trials. ACS Chem Neurosci. 2025;16(1):95-107. View Source
• [2] Moran SP, et al. M1-positive allosteric modulators lacking agonist activity provide the optimal profile for enhancing cognition. Neuropsychopharmacology. 2018;43:1763-1771. View Source

Human Safety & Cholinergic Adverse Events

In a first-in-human Phase I single ascending dose (SAD) study (NCT03220295), VU0467319 was administered orally to 52 healthy volunteers across five dose cohorts (60–600 mg) . Tolerability was favorable with no dose-limiting side effects across the full dose range, and specifically, no cholinergic adverse events (salivation, lacrimation, urination, defecation, gastrointestinal distress, or emesis) were observed at any dose, including the highest dose of 600 mg . Exploratory cognitive testing and event-related potentials (ERPs) showed evidence of drug-induced CNS activity at higher doses compared to placebo, providing clinical proof-of-target-engagement . The half-life ranged from 36 to 43 hours, consistent with once-daily dosing . This human safety profile contrasts sharply with xanomeline, which at therapeutic doses produced significant cholinergic adverse events that limited its clinical utility .

Phase I Tolerability

Trial context

VU0467319: 0% cholinergic AEs up to 600 mg Xanomeline: ~30% nausea, ~20% vomiting at therapeutic doses

Reported tolerability endpoints support CNS target-engagement without peripheral cholinergic events.

Double-blind, placebo-controlled SAD; 52 healthy volunteers; half-life 36–43 h.

Evidence Dimension	Incidence of cholinergic adverse events (SLUDGE) in human Phase I SAD study
Target Compound Data	0% incidence of cholinergic AEs at all doses up to 600 mg; half-life = 36–43 h
Comparator Or Baseline	Xanomeline (M1/M4 orthosteric agonist): dose-limiting cholinergic AEs (nausea, vomiting, salivation) at therapeutic doses of 75–100 mg TID in Alzheimer's clinical trials
Quantified Difference	VU0467319: zero cholinergic AEs at doses achieving CNS target engagement; xanomeline: ~30% nausea, ~20% vomiting at therapeutic doses
Conditions	Double-blind, placebo-controlled Phase I SAD study; 52 healthy volunteers; doses: 60, 120, 240, 400, 600 mg oral solution

Why This Matters

This is the only M1 PAM with published human safety data showing robust CNS target engagement without peripheral cholinergic liability, establishing it as the current reference-standard M1 pharmacological tool for translational neuroscience.

• [1] Conley AC, et al. Safety, tolerability, pharmacokinetic and pharmacodynamic effects of the muscarinic M1 positive allosteric modulator VU0467319 for Alzheimer's disease: a single ascending-dose study in healthy participants. Alzheimers Res Ther. 2025;17(1):144. View Source
• [2] Bodick NC, et al. Effects of xanomeline, a selective muscarinic receptor agonist, on cognitive function and behavioral symptoms in Alzheimer disease. Arch Neurol. 1997;54(4):465-473. View Source

VU0467319 Applications in Neuroscience Research

Translational Cholinergic Cognition Models

VU0467319 provides a translational bridge between rodent and nonhuman primate cognition assays (NOR, touchscreen-based cognitive tasks) and human Phase I ERP biomarkers, using the same compound . Its multispecies M1 PAM EC50 values (398–728 nM) and high Kp,uu (>0.9) allow for direct plasma-to-brain exposure correlations across species, making it the compound of choice for target-engagement-focused preclinical-to-clinical translational pharmacology programs .

Selective M1 Pharmacology: No Cholinergic Confounds

In rodent behavioral models where cholinergic side effects (diarrhea, salivation, hypothermia) confound interpretation of anxiety-like or locomotor endpoints, VU0467319's clean selectivity profile (EC50 > 30 μM for M2–5) eliminates the need for peripheral muscarinic antagonist co-administration, simplifying experimental design and data interpretation . This is in contrast to orthosteric agonists such as xanomeline, which require careful dose-titration to balance central efficacy against peripheral toxicity.

Back-Up & Deuterated Analog Benchmarking

VU0467319 now serves as the reference standard for comparative profiling of second-generation M1 PAMs, including deuterated analogs (VU6045422) and sp3-rich chemotypes (VU6052254). Direct head-to-head in vitro M1 PAM potency, agonist window, microsomal stability, and in vivo NOR data provide a quantitative benchmark against which new M1 PAM candidates are evaluated . Procurement for this purpose is supported by published datasets in which VU0467319 is explicitly used as the comparator compound.

Application

Selection Property

Validation Focus

Cholinergic cognition model translation

Multi-species M1 PAM activity & CNS penetration profile

Species-translational target-occupancy correlation

Selective M1 pharmacology without peripheral confounds

M1 subtype selectivity profile (M2–M5 inactive)

Peripheral cholinergic confound exclusion

M1 PAM comparator profiling

Published in vitro/in vivo data for head-to-head comparisons

Potency, agonism window, and NOR assay comparison

• [1] Conley AC, et al. Safety, tolerability, pharmacokinetic and pharmacodynamic effects of the muscarinic M1 positive allosteric modulator VU0467319 for Alzheimer's disease: a single ascending-dose study in healthy participants. Alzheimers Res Ther. 2025;17(1):144. View Source
• [2] Poslunsey MS, et al. Discovery of VU0467319: an M1 Positive Allosteric Modulator Candidate That Advanced into Clinical Trials. ACS Chem Neurosci. 2025;16(1):95-107. View Source
• [3] Engers JL, et al. Application of Deuterium in an M1 Positive Allosteric Modulator Back-Up Program: The Discovery of VU6045422. ACS Chem Neurosci. 2025;16(8):1582-1591. View Source